Cas no 72715-12-9 (ethyl 3-cyclopropyl-3-hydroxypropanoate)

• Product Name: ethyl 3-cyclopropyl-3-hydroxypropanoate
• CAS No: 72715-12-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 4657903
• PubChem ID: 15305522
• Update Time: 2024-10-27

ethyl 3-cyclopropyl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclopropyl-3-hydroxypropanoate
• Cyclopropanepropanoic acid, β-hydroxy-, ethyl ester
• ethyl3-cyclopropyl-3-hydroxypropanoate
• 72715-12-9
• EN300-122278
• AKOS011680254
• CS-0225022
• SCHEMBL10990788
• E85658

• Inchi： 1S/C8H14O3/c1-2-11-8(10)5-7(9)6-3-4-6/h6-7,9H,2-5H2,1H3
• InChI Key： OCPBHCDHXMXFQW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C1CC1)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids